Cas no 3307-39-9 (2-(4-Chlorophenoxy)propanoic acid)

• Product Name: 2-(4-Chlorophenoxy)propanoic acid
• CAS No: 3307-39-9
• MF: C₉H₉ClO₃
• MW: 200.618962049484
• MDL: MFCD00002647
• CID: 44026
• PubChem ID: 18703
• Update Time: 2025-11-06

2-(4-Chlorophenoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorophenoxy)propanoic acid
• 2-(4-CHLOROPHENOXY) PROPIONIC ACID
• (RS)-2-(4-chlorophenoxy)propionic acid
• 2-(2-FLUOROPHENYL)-5-(METHOXYCARBONYL)-1,5-DIMETHYL-3-PYRROLIDINECARBOXYLIC ACID
• 2-(4-chlorophenoxy)-propionic acid
• 2-(p-Chlorophenoxy)propanoic acid
• 2-(P-CHLOROPHENOXY)PROPIONIC ACID
• DL-2-(4-chlorophenoxy)propionic acid
• o-(4-chlorphenyl)milchsaure
• rac-(2R)-2-(4-chlorophenoxy)propanoic acid
• S-(-)CPP
• MFCD00002647
• FT-0692466
• 2-(4-Chlorophenoxy)propanoicacid
• EINECS 221-991-8
• NCIOpen2_003229
• NSC-70174
• Z56922097
• 2-(4-Chlorophenoxy) propionic acid 100 microg/mL in Acetonitrile
• CHEMBL23629
• CHEBI:34603
• 3307-39-9
• AKOS016040191
• SY082542
• CS-0183433
• 4-CPP
• SCHEMBL117259
• .alpha.-(4-Chlorophenoxy)propionic acid
• F3034-0105
• NSC 70174
• A50595
• DTXSID90875865
• EN300-08066
• A821604
• W-106789
• GTPL4098
• Propionic acid, 2-(p-chlorophenoxy)-
• 2-(4-Chlorophenoxy)propionic acid
• AKOS000103748
• AB01328827-02
• AN-329/13156508
• (2R)-2-(4-chlorophenoxy)propanoate;2-(4-Chlorophenoxy)propionic acid
• NCGC00337574-01
• AS-14004
• NSC70174
• 2-(4-CPP)
• Propanoic acid, 2-(4-chlorophenoxy)-
• alpha-(4-Chlorophenoxy)propionic acid
• NS00049040
• STK864364
• DB-353181
• 20421-33-4
• (+/-)-2-(4-CHLOROPHENOXY)PROPIONIC ACID
• BBL002029
• C9H9ClO3
• Propionic acid, 2-(p-chlorophenoxy)-(8CI)
• 2-p-CPP
• DAA30739
• 221-991-8
• DTXCID301013982
• Propanoic acid, 2-(4-chlorophenoxy)-(9CI)

• MDL： MFCD00002647
• Inchi： 1S/C9H9ClO3/c1-6(9(11)12)13-8-4-2-7(10)3-5-8/h2-6H,1H3,(H,11,12)
• InChI Key： DKHJWWRYTONYHB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC(C(=O)O)C

Computed Properties

• Exact Mass: 200.02400
• Monoisotopic Mass: 200.024022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.2799 (rough estimate)
• Melting Point: 108-110°C
• Boiling Point: 288.02°C (rough estimate)
• Flash Point: 146.4 °C
• Refractive Index: 1.5470 (estimate)
• PSA: 46.53000
• LogP: 2.19190

2-(4-Chlorophenoxy)propanoic acid Security Information

• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P264; P270; P301+P310; P321; P330; P405; P501
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2-phenoxypropionic acids

Additional information on 2-(4-Chlorophenoxy)propanoic acid

2-(4-Chlorophenoxy)propanoic Acid: Properties, Applications, and Market Insights

2-(4-Chlorophenoxy)propanoic acid (CAS No. 3307-39-9) is a chlorinated phenoxy derivative with significant industrial and research applications. This compound, often referred to as 4-CPPA, belongs to the family of phenoxy herbicides and exhibits unique chemical properties that make it valuable in various fields. With the increasing demand for sustainable agrochemicals and green chemistry solutions, this compound has garnered attention for its potential in modern applications.

The molecular structure of 2-(4-Chlorophenoxy)propanoic acid consists of a propanoic acid backbone attached to a 4-chlorophenoxy group. This configuration contributes to its herbicidal activity and selective plant growth regulation. Researchers have explored its role in crop protection and weed management systems, particularly in addressing challenges related to herbicide resistance in modern agriculture.

In the pharmaceutical sector, derivatives of 2-(4-Chlorophenoxy)propanoic acid have shown promise in drug development and medicinal chemistry. Its structural features make it a potential building block for bioactive compounds, with studies investigating its applications in metabolic regulation and enzyme inhibition. The compound's chiral center also makes it interesting for stereoselective synthesis in pharmaceutical manufacturing.

The production and handling of 2-(4-Chlorophenoxy)propanoic acid require careful consideration of chemical safety protocols and environmental regulations. Manufacturers must adhere to GMP standards and quality control measures to ensure product consistency. Recent advancements in green synthesis methods have focused on reducing the environmental impact of its production while maintaining high yields.

Market analysis indicates growing interest in 2-(4-Chlorophenoxy)propanoic acid across multiple regions, particularly in agricultural economies and emerging markets. The compound's versatility has led to its inclusion in various formulation technologies and delivery systems. Industry experts predict steady growth in demand as applications expand into specialty chemicals and research reagents.

From a regulatory perspective, 2-(4-Chlorophenoxy)propanoic acid is subject to various chemical compliance standards depending on its intended use. Manufacturers and distributors must stay informed about REACH regulations, EPA guidelines, and other regional requirements. Proper hazard communication and safety data sheets are essential for responsible handling throughout the supply chain.

Research continues to explore new applications for 2-(4-Chlorophenoxy)propanoic acid, particularly in advanced material science and biotechnology. Its potential as a chemical intermediate in polymer chemistry and surface modification technologies has attracted interest from industrial researchers. The compound's unique properties may lead to innovations in smart materials and functional coatings.

Quality specifications for 2-(4-Chlorophenoxy)propanoic acid typically include parameters such as purity grade, melting point range, and solubility characteristics. Analytical methods like HPLC analysis and spectroscopic techniques are commonly employed for quality verification. The compound is available in various technical grades and research purity levels to meet different application requirements.

Environmental considerations surrounding 2-(4-Chlorophenoxy)propanoic acid have led to increased research into its biodegradation pathways and ecotoxicological profile. Modern environmental monitoring techniques help assess its impact on soil health and aquatic systems. These studies contribute to the development of sustainable use practices and environmentally friendly formulations.

The future outlook for 2-(4-Chlorophenoxy)propanoic acid appears promising, with potential applications in precision agriculture and targeted delivery systems. As the chemical industry moves toward circular economy principles, innovations in waste minimization and resource efficiency may further enhance the compound's commercial viability. Continued research will likely uncover additional uses for this versatile chemical in various technological fields.